(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-YL)acetic acid

• IUPAC Name: 2-(2,4-dioxo-3-propyl-1,3-thiazolidin-5-yl)acetic acid
• InChI: InChI=1S/C8H11NO4S/c1-2-3-9-7(12)5(4-6(10)11)14-8(9)13/h5H,2-4H2,1H3,(H,10,11)
• InChI Key: FLOYFTUBCQWIAC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C(SC1=O)CC(=O)O
• Molecular Formula: C8H11NO4S
• Molecular Weight: 217.24 g/mol
• CAS No.: 685861-79-4

Description

“(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-YL)acetic acid” is a unique chemical compound with the empirical formula C8H11NO4S. It has a molecular weight of 217.24. The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string of this compound is CCCN1C(=O)SC(CC(O)=O)C1=O. The InChI is 1S/C8H11NO4S/c1-2-3-9-7(12)5(4-6(10)11)14-8(9)13/h5H,2-4H2,1H3,(H,10,11). These strings provide a way to represent the molecule’s structure using ASCII strings.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 217.24. Other physical and chemical properties such as boiling point, melting point, etc., are not provided in the available resources.

Scientific Research Applications

Novel Therapeutic Agents

• Thiazolidine motifs, including derivatives of thiazolidinones, are at the forefront of interdisciplinary research bridging organic synthesis and medicinal chemistry. These compounds exhibit a wide array of pharmacological properties, such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, and neuroprotective activities. Researchers are focusing on synthetic approaches to enhance their selectivity, purity, product yield, and pharmacokinetic activity, highlighting their significance as versatile scaffolds in drug discovery (Sahiba et al., 2020).

Environmental Impact and Biodegradation

• The herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D), while not the same, shares structural similarities with thiazolidine derivatives. It is extensively used in agriculture but poses environmental risks due to its toxicity and persistence. Recent studies emphasize the importance of microbial biodegradation as a remediation strategy to mitigate its impact on ecosystems. The role of microorganisms in degrading such compounds and their metabolites is crucial for preventing environmental pollution and protecting public health (Magnoli et al., 2020).

Synthetic Methodologies and Chemical Research

• Advances in synthetic methodologies for thiazolidine derivatives are significant for both academic and pharmaceutical research. Innovative synthetic routes and green chemistry approaches are being developed to improve the efficiency and sustainability of producing these compounds. Such research not only facilitates the exploration of their therapeutic potential but also contributes to the understanding of their structural and chemical properties (Santos et al., 2018).

Safety and Hazards

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